Cas no 1806975-51-8 (3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile)

3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile is a fluorinated pyridine derivative with a nitrile functional group, offering versatile reactivity for synthetic applications. Its difluoromethyl and hydroxyl substituents enhance its utility as an intermediate in agrochemical and pharmaceutical synthesis, where fluorinated compounds are valued for their bioactivity and metabolic stability. The presence of both electron-withdrawing (nitrile, difluoromethyl) and electron-donating (hydroxyl) groups allows for selective modifications, making it suitable for constructing complex heterocyclic frameworks. The compound’s stability under standard conditions and compatibility with common organic reactions further contribute to its practicality in fine chemical synthesis. Its structural features make it a promising candidate for developing novel active ingredients.
3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile structure
1806975-51-8 structure
Product Name:3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile
CAS No:1806975-51-8
MF:C9H8F2N2O
MW:198.169428825378
CID:4887708
Update Time:2025-05-20

3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile
    • Inchi: 1S/C9H8F2N2O/c1-5-6(2-3-12)4-13-9(14)7(5)8(10)11/h4,8H,2H2,1H3,(H,13,14)
    • InChI Key: LVLWAGCHHQTCIY-UHFFFAOYSA-N
    • SMILES: FC(C1C(NC=C(CC#N)C=1C)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 374
  • XLogP3: 0
  • Topological Polar Surface Area: 52.9

3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029029387-250mg
3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile
1806975-51-8 95%
250mg
$980.00 2022-03-31
Alichem
A029029387-500mg
3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile
1806975-51-8 95%
500mg
$1,819.80 2022-03-31
Alichem
A029029387-1g
3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile
1806975-51-8 95%
1g
$2,952.90 2022-03-31

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile

Exploring the Versatile Applications of 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile (CAS No. 1806975-51-8)

The chemical compound 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile (CAS No. 1806975-51-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This heterocyclic compound, featuring a pyridine core with difluoromethyl, hydroxyl, and acetonitrile functional groups, offers a fascinating case study for researchers and industry professionals alike.

One of the most intriguing aspects of 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile is its molecular architecture. The presence of both electron-withdrawing (difluoromethyl and cyano) and electron-donating (hydroxyl) groups creates interesting electronic properties that make this compound valuable for pharmaceutical research. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The synthesis and characterization of CAS 1806975-51-8 have become topics of particular interest in organic chemistry circles. Researchers are investigating efficient synthetic routes that maintain high yields while minimizing environmental impact - a crucial consideration in today's green chemistry initiatives. The compound's stability under various conditions makes it particularly attractive for industrial applications where shelf-life and storage conditions are critical factors.

In material science applications, 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile has shown promise as a precursor for advanced materials. Its ability to participate in various coupling reactions makes it valuable for creating specialized polymers with tailored properties. Some research suggests potential applications in organic electronics, where its electronic properties could contribute to the development of more efficient organic light-emitting diodes (OLEDs) or photovoltaic materials.

The analytical chemistry of CAS No. 1806975-51-8 presents several interesting challenges and opportunities. Modern techniques like high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to study its purity and degradation pathways. These studies are particularly important for quality control in industrial settings where consistent compound specifications are required for reproducible results in downstream applications.

From a commercial perspective, the market for 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Suppliers are focusing on scaling up production while maintaining rigorous quality standards to meet the needs of research institutions and industrial clients. The compound's relatively stable nature compared to similar heterocyclic derivatives makes it attractive for international shipping and storage.

Recent patent literature reveals growing interest in 1806975-51-8 as a key intermediate in various synthetic pathways. Several patent applications have highlighted its use in creating novel compounds with potential biological activity, particularly in areas addressing unmet medical needs. This intellectual property activity suggests that we may see increased utilization of this compound in coming years as these developments move toward commercialization.

Environmental and safety considerations for 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile have been thoroughly investigated. While the compound shows good stability under normal handling conditions, proper laboratory practices should always be followed. Material safety data sheets provide detailed guidance on appropriate personal protective equipment and handling procedures to ensure safe use in research and industrial settings.

The future research directions for CAS 1806975-51-8 appear promising. Current investigations are exploring its potential in catalysis, where its unique structure might serve as a ligand for transition metal catalysts. Other studies are examining its behavior under photochemical conditions, which could open new avenues for its application in photoactive materials or as a photosensitizer in various chemical processes.

For researchers working with 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile, proper characterization techniques are essential. Nuclear magnetic resonance (NMR) spectroscopy, particularly 19F NMR, provides valuable information about the compound's structure and purity. X-ray crystallography studies have helped elucidate its solid-state conformation, which is important for understanding its reactivity and potential interactions in various applications.

The global supply chain for 1806975-51-8 has become increasingly robust, with multiple suppliers now offering the compound in various quantities and purities. This availability has facilitated research across different geographic regions and has supported the compound's adoption in diverse applications. Quality control measures and analytical certificates have become standard offerings from reputable suppliers, ensuring researchers can obtain material suitable for their specific needs.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetonitrile (CAS No. 1806975-51-8) represents an interesting and versatile compound with growing importance in multiple scientific and industrial domains. Its unique combination of structural features continues to inspire research across chemistry, materials science, and pharmaceutical development. As understanding of this compound deepens and new applications emerge, its role in advancing scientific and technological innovation seems assured.

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